Cas no 21202-70-0 (4-Quinolinol, 6-methoxy-2-(4-methoxyphenyl)-)

• Product name: 4-Quinolinol, 6-methoxy-2-(4-methoxyphenyl)-
• CAS No: 21202-70-0
• MF: C₁₇H₁₅NO₃
• MW: 281.305904626846
• CID: 1403349
• PubChem ID: 372265

4-Quinolinol, 6-methoxy-2-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinol, 6-methoxy-2-(4-methoxyphenyl)-
• 6-methoxy-2-(4-methoxyphenyl)-1H-quinolin-4-one
• 6-Methoxy-2-(4-methoxy-phenyl)-1H-quinolin-4-one
• HMS3340L12
• BDBM50041132
• NSC-647321
• NCI60_016389
• DTXSID80327343
• HMS2204F22
• SMR000129069
• MLS000517824
• 6-methoxy-2-(4-methoxyphenyl)quinolin-4-ol
• NSC647321
• KUC100258N
• SCHEMBL2465149
• KUC100258
• CHEMBL14284
• 21202-70-0

• Inchi： InChI=1S/C17H15NO3/c1-20-12-5-3-11(4-6-12)16-10-17(19)14-9-13(21-2)7-8-15(14)18-16/h3-10H,1-2H3,(H,18,19)
• InChI Key： OMDFUGQWTUUDGN-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)C2=CC(=O)C3=C(N2)C=CC(=C3)OC

Computed Properties

• Exact Mass: 281.10525
• Monoisotopic Mass: 281.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 51.58